Cas no 1352947-66-0 (1-Methyl-3-6-(methylsulfinyl)hexylimidazolium p-Toluenesulfonate)

• Product Name: 1-Methyl-3-6-(methylsulfinyl)hexylimidazolium p-Toluenesulfonate
• CAS No: 1352947-66-0
• MF: C₁₈H₂₈N₂O₄S₂
• MW: 400.55592250824
• MDL: MFCD27976828
• CID: 866726
• PubChem ID: 172088958
• Update Time: 2025-07-18

1-Methyl-3-6-(methylsulfinyl)hexylimidazolium p-Toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-[6-(Methylsulfinyl)hexyl]iMidazoliuM p-Toluenesulfonate
• 1-Methyl-3-[6-(methylsulfinyl)hexyl]imidazolium <i>p<
• i>-Toluenesulfonate
• 1-Methyl-3-[6-(methylsulfinyl)hexyl]imidazoliump-Toluenesulfonate
• 1352947-66-0
• 4-methylbenzenesulfonate;1-methyl-3-(6-methylsulfinylhexyl)imidazol-1-ium
• 3-(6-methanesulfinylhexyl)-1-methylimidazol-1-ium tosylate
• T71734
• MFCD27976828
• M2274
• SCHEMBL16968733
• 1-Methyl-3-6-(methylsulfinyl)hexylimidazolium p-Toluenesulfonate

• MDL： MFCD27976828
• Inchi： 1S/C11H21N2OS.C7H8O3S/c1-12-8-9-13(11-12)7-5-3-4-6-10-15(2)14;1-6-2-4-7(5-3-6)11(8,9)10/h8-9,11H,3-7,10H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： YITFXJWLFMQQRC-UHFFFAOYSA-M
• SMILES： S(C)(CCCCCCN1C=C[N+](C)=C1)=O.S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 400.14904973g/mol
• Monoisotopic Mass: 400.14904973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 392
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

1-Methyl-3-6-(methylsulfinyl)hexylimidazolium p-Toluenesulfonate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-Methyl-3-6-(methylsulfinyl)hexylimidazolium p-Toluenesulfonate

Comprehensive Overview of 1-Methyl-3-6-(methylsulfinyl)hexylimidazolium p-Toluenesulfonate (CAS No. 1352947-66-0)

1-Methyl-3-6-(methylsulfinyl)hexylimidazolium p-Toluenesulfonate (CAS No. 1352947-66-0) is an advanced ionic liquid compound that has garnered significant attention in recent years due to its unique physicochemical properties and versatile applications. As a member of the imidazolium-based ionic liquids family, this compound stands out for its thermal stability, low volatility, and excellent solubility, making it a valuable asset in various industrial and research domains.

The growing interest in sustainable chemistry and green solvents has positioned 1-Methyl-3-6-(methylsulfinyl)hexylimidazolium p-Toluenesulfonate as a promising alternative to traditional organic solvents. Researchers and industries are increasingly exploring its potential in catalysis, electrochemical applications, and material science. Its CAS No. 1352947-66-0 serves as a critical identifier for regulatory and scientific documentation, ensuring precise communication across global research communities.

One of the most frequently searched questions regarding this compound is: "What are the applications of 1-Methyl-3-6-(methylsulfinyl)hexylimidazolium p-Toluenesulfonate in energy storage?" The answer lies in its exceptional ionic conductivity and electrochemical stability, which make it suitable for use in batteries and supercapacitors. These properties align with the current global focus on renewable energy and energy-efficient technologies, further driving its demand.

Another hot topic is the compound's role in pharmaceutical research. With its low toxicity and high purity, 1-Methyl-3-6-(methylsulfinyl)hexylimidazolium p-Toluenesulfonate is being investigated as a potential solvent or reagent in drug formulation and delivery systems. This aligns with the increasing consumer and regulatory demand for safer chemical alternatives in the healthcare sector.

From a synthetic chemistry perspective, the compound's methylsulfinyl and p-Toluenesulfonate functional groups contribute to its reactivity and solvation capabilities. These features are particularly valuable in organic synthesis and polymer chemistry, where precise control over reaction conditions is paramount. The CAS No. 1352947-66-0 ensures that researchers can easily access detailed technical data and safety information.

In conclusion, 1-Methyl-3-6-(methylsulfinyl)hexylimidazolium p-Toluenesulfonate (CAS No. 1352947-66-0) represents a cutting-edge solution for modern chemical challenges. Its alignment with sustainability goals, energy innovation, and pharmaceutical advancements underscores its relevance in today's scientific landscape. As research continues to uncover new applications, this compound is poised to play an even greater role in shaping the future of green chemistry and advanced materials.